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Compound of Interest

Compound Name: N-Desmethyl dosimertinib-d5

Cat. No.: B15140261

[2] N-Desmethyl Dosimertinib-d5 | Toronto Research Chemicals N-Desmethyl Dosimertinib-
d5 is the deuterium labelled analog of N-Desmethyl Dosimertinib, which is a metabolite of
Dosimertinib. Dosimertinib is a deuterated form of Osimertinib (AZD9291). Osimertinib is an
epidermal growth factor receptor (EGFR) inhibitor. --INVALID-LINK-- [1] N-Desmethyl
Osimertinib-d5 | CAS 2096733-14-3 Osimertinib impurity, N-Desmethyl Osimertinib-d5 is the
deuterium labelled N-Desmethyl Osimertinib (D293060), which is a metabolite of the parent
drug Osimertinib (O764750). Osimertinib is a third-generation epidermal growth factor receptor
(EGFR) tyrosine kinase inhibitor. 1 N-Desmethyl dosimertinib-d5 | MedKoo N-Desmethyl
dosimertinib-d5. Catalog No: 636904. CAS No: 2719691-00-4. See below. Overview; Product
Information. Name: N-Desmethyl dosimertinib-d5. CAS No: 2719691-00-4. MedKoo Cat#:
636904. MedKoo URL: --INVALID-LINK--. Stock Status: In stock. 1 N-Desmethyl
dosimertinib-d5 | Selleckchem N-Desmethyl dosimertinib-d5 is the deuterium labeled
Dosimertinib. Dosimertinib is a highly potent, selective, and orally active deuterated EGFR
inhibiotor. Dosimertinib can be used for the research of non-small cell lung cancer (NSCLC). 1
N-Desmethyl dosimertinib-d5 | C27H28D5N702 | MedKoo N-Desmethyl dosimertinib-d5.
Catalog No: 636904. CAS No: 2719691-00-4. See below. Overview; Product Information.
Name: N-Desmethyl dosimertinib-d5. CAS No: 2719691-00-4. MedKoo Cat#: 636904.
MedKoo URL: --INVALID-LINK--. Stock Status: In stock. 1 N-Desmethyl dosimertinib-d5 |
2719691-00-4 N-Desmethyl dosimertinib-d5. CAS 2719691-00-4. Formula C27H2sDsN70x.
Molar Mass 492.62 g/mol . Synonyms. Appearance. Safety. GHS Pictograms. GHS Signal
Word. GHS Hazard Statements. GHS Precautionary Statements. 1 N-Desmethyl
Dosimertinib-d5 | Adooq Bioscience Formula: C27H28D5N702. Molecular Weight: 492.62.
CAS No.: 2719691-00-4. More information about N-Desmethyl Dosimertinib-d5 (Adooq
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Bioscience). N-Desmethyl Dosimertinib-d5 is the deuterium labeled Dosimertinib.
Dosimertinib is a highly potent, selective, and orally active deuterated EGFR inhibiotor. --
INVALID-LINK-- N-Desmethyl dosimertinib-d5 | 2719691-00-4 - LGC Standards N-
Desmethyl dosimertinib-d5. Product number: TRC-D293057-1MG. CAS number: 2719691-
00-4. Molecular formula: C27H28D5N702. Molecular weight: 492.62. 1 N-Desmethyl
dosimertinib-d5 | CAS 2719691-00-4 | Bio-Techne N-Desmethyl dosimertinib-d5 is the
deuterium labeled Dosimertinib. Dosimertinib is a highly potent, selective, and orally active
deuterated EGFR inhibiotor. Dosimertinib can be used for the research of non-small cell lung
cancer (NSCLC). 2 In-Depth Technical Guide: N-Desmethyl Dosimertinib-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Desmethyl dosimertinib-d5, a
deuterated metabolite of the epidermal growth factor receptor (EGFR) inhibitor, Dosimertinib.
This document is intended for use by professionals in the fields of pharmacology, medicinal
chemistry, and drug development.

Core Compound Data

N-Desmethyl dosimertinib-d5 is the deuterium-labeled analog of N-Desmethyl Dosimertinib,
which is a metabolite of Dosimertinib. Dosimertinib itself is a deuterated form of Osimertinib, a
third-generation EGFR tyrosine kinase inhibitor.[1] The inclusion of deuterium can alter the
metabolic profile of the drug, potentially enhancing its pharmacokinetic properties.

Parameter Value Reference
CAS Number 2719691-00-4

Molecular Formula C27H28DsN702

Molecular Weight 492.62 g/mol

Mechanistic Context: EGFR Signaling

Osimertinib and its deuterated analog, Dosimertinib, are potent and selective inhibitors of
EGFR. They are patrticularly effective against tumors harboring EGFR mutations, such as the
T790M resistance mutation, which can arise after treatment with earlier-generation EGFR
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inhibitors. The primary metabolite, N-Desmethyl dosimertinib, is also pharmacologically active.
The following diagram illustrates a simplified representation of the EGFR signaling pathway
and the inhibitory action of these compounds.

Cytoplasm

Inhibitors

Dosimertinib / Cell Membrane | Activates
N-Desmethyl dosimertinib Inhibits

s ——{ EGFR
A

EGF Binds
(Ligand)

Promotes

Cell Proliferation
& Survival

Promotes

Click to download full resolution via product page

Caption: Simplified EGFR signaling pathway and the point of inhibition by Dosimertinib and its
active metabolite.

Experimental Protocols

While specific, detailed experimental protocols for N-Desmethyl dosimertinib-d5 are
proprietary and not publicly available, a general workflow for the bioanalysis of such a
compound and its metabolites in a research setting can be conceptualized. This typically
involves solid-phase extraction (SPE) for sample cleanup followed by liquid chromatography-
tandem mass spectrometry (LC-MS/MS) for quantification.
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Caption: A generalized workflow for the bioanalytical quantification of N-Desmethyl
dosimertinib-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Desmethyl dosimertinib-d5 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140261#n-desmethyl-dosimertinib-d5-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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